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Compound of Interest

Compound Name: 1-Cyclohexene-1-carboxylic acid

Cat. No.: B1209419 Get Quote

Technical Support Center: 1-Cyclohexene-1-
carboxylic acid
This technical support center provides guidance on the storage, handling, and troubleshooting

of issues related to the air-sensitive compound, 1-Cyclohexene-1-carboxylic acid, for

researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the general properties of 1-Cyclohexene-1-carboxylic acid?

1-Cyclohexene-1-carboxylic acid is an alpha,beta-unsaturated monocarboxylic acid.[1] Its

physical and chemical properties are summarized in the table below.

Table 1: Physical and Chemical Properties of 1-Cyclohexene-1-carboxylic acid
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Property Value

CAS Number 636-82-8[2]

Molecular Formula C₇H₁₀O₂[1]

Molecular Weight 126.15 g/mol [2]

Appearance Solid[2]

Melting Point 35-39 °C (lit.)[2]

Boiling Point 133-135 °C at 14 mmHg (lit.)[2]

Density 1.101 g/mL at 25 °C (lit.)[2]

Q2: What are the recommended storage and handling conditions for 1-Cyclohexene-1-
carboxylic acid due to its air-sensitivity?

Due to its air-sensitive nature, specific storage and handling procedures are crucial to maintain

the integrity of 1-Cyclohexene-1-carboxylic acid. Improper storage can lead to degradation

and affect experimental outcomes.

Table 2: Recommended Storage and Handling Conditions

Condition Recommendation

Atmosphere
Store under an inert gas atmosphere (e.g.,

nitrogen or argon).[1]

Container
Keep container tightly closed in a cool, shaded

area.[1]

Temperature Store in a cool, dry place.[3]

Handling

Use of a glove box or Schlenk line is

recommended for all transfers and

manipulations.[4][5]

Q3: What are the primary hazards associated with 1-Cyclohexene-1-carboxylic acid?
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This compound is classified as a corrosive material. It can cause severe skin burns and serious

eye damage.[2][6] Appropriate personal protective equipment (PPE), including gloves, eye

protection, and a lab coat, should be worn at all times when handling this chemical.[1][2]

Q4: How should I dispose of waste 1-Cyclohexene-1-carboxylic acid?

Disposal should be carried out in accordance with local and national regulations. It is

recommended to entrust disposal to a licensed waste disposal company.[1] Do not dispose of

this chemical down the drain as it can be harmful to aquatic life.[5]

Troubleshooting Guide
Q5: My reaction yield is low or the reaction is failing. Could the 1-Cyclohexene-1-carboxylic
acid be the issue?

A: Yes, this is a common issue if the compound has been improperly stored or handled. Since

1-Cyclohexene-1-carboxylic acid is air-sensitive, exposure to atmospheric oxygen and

moisture can lead to its degradation.

Verify Storage: Ensure the compound has been stored under an inert atmosphere and in a

tightly sealed container.

Use a Fresh Sample: If there is any doubt about the quality of the reagent, it is best to use a

fresh bottle or a newly opened container.

Confirm Purity: Before use, you can consider verifying the purity of the compound through

analytical methods (see Q7).

Q6: I've noticed a change in the color or consistency of my 1-Cyclohexene-1-carboxylic acid
upon storage. What does this mean?

A: A change in physical appearance, such as discoloration or clumping, is a strong indicator of

degradation. The compound should ideally be a white to off-white solid. If you observe any

significant changes, it is advisable not to use the reagent in your experiments as the impurities

could lead to unwanted side reactions or lower yields.

Q7: How can I test the purity of my 1-Cyclohexene-1-carboxylic acid before an experiment?
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A: To ensure the quality of your reagent, especially if you suspect degradation, you can perform

the following quality control tests:

Melting Point Analysis: A broad or depressed melting point compared to the literature value

(35-39 °C) can indicate the presence of impurities.

NMR Spectroscopy (¹H NMR): This can help identify the characteristic peaks of 1-
Cyclohexene-1-carboxylic acid and detect the presence of any degradation products.

FT-IR Spectroscopy: Compare the spectrum of your sample to a reference spectrum to

ensure all characteristic functional group peaks are present and to identify potential

impurities.

Experimental Protocols
Protocol 1: Handling and Dispensing 1-Cyclohexene-1-carboxylic acid under an Inert

Atmosphere

This protocol describes the safe transfer of the solid compound from its storage container to a

reaction vessel using standard inert atmosphere techniques.

Materials:

1-Cyclohexene-1-carboxylic acid in a Sure/Seal™ or similar bottle[7]

Schlenk line or glove box

Oven-dried glassware (reaction flask, etc.)[4]

Dry, degassed solvent

Argon or nitrogen gas source

Syringes and needles (oven-dried)[4]

Septa

Procedure:
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Preparation: Dry all glassware in an oven at a minimum of 125°C overnight and cool under a

stream of inert gas.[4]

Inert Atmosphere: Assemble the reaction glassware and connect it to the Schlenk line.

Evacuate and backfill the flask with inert gas three times to ensure an inert atmosphere.

Transfer in a Glove Box:

If using a glove box, bring the sealed bottle of 1-Cyclohexene-1-carboxylic acid, a

balance, and your reaction flask into the glove box antechamber.

Once inside the main chamber, open the bottle and weigh the desired amount of the solid

directly into the reaction flask.

Seal the reaction flask before removing it from the glove box.

Transfer using a Schlenk Line:

If the compound is in a bottle with a septum-sealed cap, you can perform a solid transfer

under a positive pressure of inert gas.

Puncture the septum of the reagent bottle with a needle connected to the inert gas line to

create a positive pressure.

Quickly remove the cap and use a clean, dry spatula to transfer the solid to the reaction

flask, which is also under a positive flow of inert gas.

Immediately reseal both the reagent bottle and the reaction flask.

Dissolution: Add your dry, degassed solvent to the reaction flask via a syringe to dissolve the

1-Cyclohexene-1-carboxylic acid for your reaction.
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Caption: Workflow for handling air-sensitive 1-Cyclohexene-1-carboxylic acid.
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Low yield or failed reaction?

Was the reagent handled under inert atmosphere?

High chance of degradation.
Use proper inert techniques.

No
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Yes

Consider using a fresh bottle of reagent.

Yes
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No
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Do not use.

Yes
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No

Perform QC tests to ensure reagent quality before use.

No
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Caption: Troubleshooting logic for experiments with 1-Cyclohexene-1-carboxylic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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